Cas no 19202-23-4 (1,3-Benzodioxol-5-ol, 6-(2-propenyl)-)
19202-23-4 structure
Product Name:1,3-Benzodioxol-5-ol, 6-(2-propenyl)-
CAS No:19202-23-4
MF:C10H10O3
MW:178.184603214264
CID:1385465
PubChem ID:601267
Update Time:2025-04-20
1,3-Benzodioxol-5-ol, 6-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-5-ol, 6-(2-propenyl)-
- 6-prop-2-enyl-1,3-benzodioxol-5-ol
- CHEBI:167441
- 1,3-Benzodioxol-5-ol, 6-(2-propen-1-yl)-
- 2-allyl-4,5-(methylenedioxy)phenol
- 6-Allyl-1,3-benzodioxol-5-ol #
- DTXSID70345031
- 1-Hydroxy-2-(prop-2-enyl)-4,5-methylenedioxybenzene
- 19202-23-4
- SCHEMBL1276635
- 6-allylbenzo[d][1,3]dioxol-5-ol
-
- Inchi: 1S/C10H10O3/c1-2-3-7-4-9-10(5-8(7)11)13-6-12-9/h2,4-5,11H,1,3,6H2
- InChI Key: HSDKTWGTSNDEBZ-UHFFFAOYSA-N
- SMILES: O1COC2C=C(C(CC=C)=CC1=2)O
Computed Properties
- Exact Mass: 178.063
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
1,3-Benzodioxol-5-ol, 6-(2-propenyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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